4-amino-10-iminoanthracen-9(10H)-one

• Molecular Formula: C14H10N2O
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 4-amino-10-iminoanthracen-9-one
• InChI: InChI=1S/C14H10N2O/c15-11-7-3-6-10-12(11)13(16)8-4-1-2-5-9(8)14(10)17/h1-7,16H,15H2
• InChI Key: QRKOHQULMICIPX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=N)C3=C(C2=O)C=CC=C3N

Description

4-amino-10-iminoanthracen-9(10H)-one is a useful research compound. Its molecular formula is C14H10N2O and its molecular weight is 222.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-amino-10-iminoanthracen-9(10H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-amino-10-iminoanthracen-9(10H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

26.3 g of 1-nitro-anthraquinone (96%) is suspended in 110 g of formamide. If ammonia gas is introduced at 155° C, no more starting material may be detected by thin layer chromatography after 4 hours. After complete removal of the solvent by distillation under vacuum, 22.5 g of an 80% 1-amino-anthraquinone (80% of the theoretical yield) which contains 4%, by weight of 1-amino-anthraquinone imine are obtained.